Dicirenone
Dicirenone
Brand Name:
Vulcanchem
CAS No.:
41020-79-5
VCID:
VC0108638
InChI:
InChI=1S/C26H36O5/c1-15(2)30-23(29)18-14-16-13-17(27)5-9-24(16,3)19-6-10-25(4)20(22(18)19)7-11-26(25)12-8-21(28)31-26/h13,15,18-20,22H,5-12,14H2,1-4H3/t18-,19+,20+,22-,24+,25+,26-/m1/s1
SMILES:
CC(C)OC(=O)C1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C
Molecular Formula:
C₂₆H₃₆O₅
Molecular Weight:
428.6 g/mol
Dicirenone
CAS No.: 41020-79-5
Reference Standards
VCID: VC0108638
Molecular Formula: C₂₆H₃₆O₅
Molecular Weight: 428.6 g/mol
| CAS No. | 41020-79-5 |
|---|---|
| Product Name | Dicirenone |
| Molecular Formula | C₂₆H₃₆O₅ |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | propan-2-yl (7R,8R,9S,10R,13S,14S,17R)-10,13-dimethyl-3,5'-dioxospiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,2'-oxolane]-7-carboxylate |
| Standard InChI | InChI=1S/C26H36O5/c1-15(2)30-23(29)18-14-16-13-17(27)5-9-24(16,3)19-6-10-25(4)20(22(18)19)7-11-26(25)12-8-21(28)31-26/h13,15,18-20,22H,5-12,14H2,1-4H3/t18-,19+,20+,22-,24+,25+,26-/m1/s1 |
| Standard InChIKey | WUVPAYPBMZMHJO-IMNLCBETSA-N |
| Isomeric SMILES | CC(C)OC(=O)[C@@H]1CC2=CC(=O)CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]5([C@]4(CC3)C)CCC(=O)O5)C |
| SMILES | CC(C)OC(=O)C1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C |
| Canonical SMILES | CC(C)OC(=O)C1CC2=CC(=O)CCC2(C3C1C4CCC5(C4(CC3)C)CCC(=O)O5)C |
| Synonyms | SC 26304 SC-26304 |
| PubChem Compound | 10387872 |
| Last Modified | Nov 11 2021 |
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